Cas no 90233-48-0 (Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester)

Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester structure
90233-48-0 structure
Product Name:Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
CAS No:90233-48-0
MF:C18H18O4
MW:298.333125591278
CID:791663
PubChem ID:71429673
Update Time:2025-04-19

Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
    • (4-ethoxycarbonylphenyl) 4-ethylbenzoate
    • DTXSID40848342
    • 4-(Ethoxycarbonyl)phenyl 4-ethylbenzoate
    • 90233-48-0
    • Inchi: 1S/C18H18O4/c1-3-13-5-7-15(8-6-13)18(20)22-16-11-9-14(10-12-16)17(19)21-4-2/h5-12H,3-4H2,1-2H3
    • InChI Key: CNUQRGNERMDVKD-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)CC)=O)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

  • Exact Mass: 298.12050905g/mol
  • Monoisotopic Mass: 298.12050905g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 52.6Ų

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